Cas no 64327-66-8 (Propanoyl chloride, 2-methyl-2-(2-nitrophenoxy)-)

• Product Name: Propanoyl chloride, 2-methyl-2-(2-nitrophenoxy)-
• CAS No: 64327-66-8
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 1677457
• PubChem ID: 21788764
• Update Time: 2025-04-21

Propanoyl chloride, 2-methyl-2-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2-methyl-2-(2-nitrophenoxy)-
• 2-methyl-2-(2-nitrophenoxy)propanoyl chloride
• 64327-66-8
• DTXSID20618040
• SCHEMBL3293437

• Inchi： 1S/C10H10ClNO4/c1-10(2,9(11)13)16-8-6-4-3-5-7(8)12(14)15/h3-6H,1-2H3
• InChI Key： FBGPGQUCXSCPDA-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)OC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.0299
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44